Cas no 1207754-85-5 (2-(p-tolylsulfonyl)-6-oxa-2-azaspiro[2.5]octane)

2-(p-Tolylsulfonyl)-6-oxa-2-azaspiro[2.5]octane is a spirocyclic sulfonamide compound featuring a unique oxa-aza spiro structure, which imparts stability and reactivity for applications in organic synthesis and pharmaceutical intermediates. The p-tolylsulfonyl group enhances its utility as a protective or activating moiety in nucleophilic substitution reactions. Its rigid spiro framework contributes to controlled stereochemistry, making it valuable in asymmetric synthesis. The compound’s balanced lipophilicity and electron-withdrawing properties facilitate its use in cross-coupling and cyclization reactions. Suitable for research and development, it offers a versatile scaffold for constructing complex heterocycles with potential biological activity.

2-(p-tolylsulfonyl)-6-oxa-2-azaspiro[2.5]octane structure

1207754-85-5 structure

Product Name:2-(p-tolylsulfonyl)-6-oxa-2-azaspiro[2.5]octane

CAS No:1207754-85-5

MF:C₁₃H₁₇NO₃S

MW:267.343982458115

CID:1213866

PubChem ID:58432664

Update Time:2025-06-07

2-(p-tolylsulfonyl)-6-oxa-2-azaspiro[2.5]octane Chemical and Physical Properties

Names and Identifiers

- 1-[(4-Methylphenyl)sulfonyl]-6-oxa-1-azaspiro[2.5]octane
- CHEMBL28526
- 1-((4-Methoxyphenyl)sulfonyl)-4-(4-(7-(trifluoromethyl)-4-quinolinyl)amino)benzoylpiperazine
- 1-[(4-methoxyphenyl)sulfonyl]-4-[4-[[7-(trifluoromethyl)-4-quinolinyl]amino]benzoyl]piperazine
- 1-[(4-methylphenyl)sulfonyl]-5-phenyl-3-[4-(1H-tetrazol-5-yl)phenyl]-1H-pyrrolo[2,3-b]pyridine
- CTK5D5607
- Piperazine, 1-[(4-methoxyphenyl)sulfonyl]-4-[4-[[7-(trifluoromethyl)-4-quinolinyl]amino]benzoyl]-
- 1-[(4-Methoxyphenyl)sulfonyl]-4-[4-[7-(trifluoromethyl)-4-quinolinyl]amino]benzoylpiperazine
- Piperazine, 1-((4-methoxyphenyl)sulfonyl)-4-(4-((7-(trifluoromethyl)-4-quinolinyl)amino)benzoyl)-
- AC1L9QZ1
- AG-G-83586
- 2-(p-Tolylsulfonyl)-6-oxa-2-azaspiro[2.5]octane
- DA-14412
- 1-(4-methylphenyl)sulfonyl-6-oxa-1-azaspiro[2.5]octane
- F93389
- OSRAUQFHLRKEPJ-UHFFFAOYSA-N
- 1-Tosyl-6-oxa-1-azaspiro[2.5]Octane
- SCHEMBL1920025
- CS-0363861
- A906802
- 1-[(4-methylphenyl)sulfonyl]-6-oxa-1-azaspiro[-2.5]octane
- AKOS024438405
- 1207754-85-5
- 2-(p-tolylsulfonyl)-6-oxa-2-azaspiro[2.5]octane
- MDL： N/A
- Inchi： 1S/C13H17NO3S/c1-11-2-4-12(5-3-11)18(15,16)14-10-13(14)6-8-17-9-7-13/h2-5H,6-10H2,1H3
- InChI Key： OSRAUQFHLRKEPJ-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(N1CC21CCOCC2)(=O)=O

Computed Properties

Exact Mass: 267.09291458g/mol
Monoisotopic Mass: 267.09291458g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 400
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 54.8Å²

2-(p-tolylsulfonyl)-6-oxa-2-azaspiro[2.5]octane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-T1989-500mg	2-(p-Tolylsulfonyl)-6-oxa-2-azaspiro[2.5]octane - T1989	1207754-85-5		500mg	11685.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-T1989-250mg	2-(p-Tolylsulfonyl)-6-oxa-2-azaspiro[2.5]octane - T1989	1207754-85-5		250mg	6840.0CNY	2021-07-14
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TRC	P104835-50mg	2-(p-Tolylsulfonyl)-6-oxa-2-azaspiro[2.5]octane	1207754-85-5		50mg	$ 715.00	2022-06-03
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Chemenu	CM205865-250mg	2-(p-Tolylsulfonyl)-6-oxa-2-azaspiro[2.5]octane	1207754-85-5	95%	250mg	$501	2021-08-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T883983-250mg	2-(p-Tolylsulfonyl)-6-oxa-2-azaspiro[2.5]octane	1207754-85-5	95%	250mg	￥12,255.00	2022-09-28
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